Cas no 1505914-27-1 (ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate)

Ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate is a versatile heterocyclic compound featuring both pyridine and pyrazole moieties, along with reactive aldehyde and ester functional groups. Its bifunctional structure makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or coordination complexes. The formyl group at the 5-position of the pyridine ring enables further derivatization via condensation or nucleophilic addition, while the ethyl ester offers flexibility for hydrolysis or transesterification. This compound is well-suited for applications in medicinal chemistry, materials science, and ligand design due to its structural diversity and synthetic utility. Its stability under standard conditions facilitates handling and storage.
ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate structure
1505914-27-1 structure
Product Name:ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate
CAS No:1505914-27-1
MF:C12H11N3O3
MW:245.234042406082
MDL:MFCD23579693
CID:4602850
Update Time:2025-06-11

ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate
    • 1H-Pyrazole-4-carboxylic acid, 1-(5-formyl-2-pyridinyl)-, ethyl ester
    • ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate
    • MDL: MFCD23579693
    • Inchi: 1S/C12H11N3O3/c1-2-18-12(17)10-6-14-15(7-10)11-4-3-9(8-16)5-13-11/h3-8H,2H2,1H3
    • InChI Key: PVWZIDVZJPYNBJ-UHFFFAOYSA-N
    • SMILES: N1(C2=NC=C(C=O)C=C2)C=C(C(OCC)=O)C=N1

Computed Properties

  • Exact Mass: 245.08
  • Monoisotopic Mass: 245.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.1A^2

ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR310322-500mg
Ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate
1505914-27-1
500mg
£385.00 2025-02-20
Apollo Scientific
OR310322-1g
Ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate
1505914-27-1
1g
£616.00 2025-02-20
Matrix Scientific
102420-500mg
Ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate, >97%
1505914-27-1 >97%
500mg
$643.00 2023-09-08
Matrix Scientific
102420-1g
Ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate, >97%
1505914-27-1 >97%
1g
$872.00 2023-09-08
Chemenu
CM506037-1g
Ethyl1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate
1505914-27-1 97%
1g
$534 2022-06-12
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD603637-1g
Ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate
1505914-27-1 97%
1g
¥3745.0 2023-04-01
Key Organics Ltd
SS-4642-1MG
ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate
1505914-27-1 >97%
1mg
£37.00 2023-09-07
Key Organics Ltd
SS-4642-5MG
ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate
1505914-27-1 >97%
5mg
£46.00 2023-09-07
Key Organics Ltd
SS-4642-10MG
ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate
1505914-27-1 >97%
10mg
£63.00 2023-09-07
Key Organics Ltd
SS-4642-20MG
ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate
1505914-27-1 >97%
20mg
£76.00 2023-04-06

Additional information on ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate

Introduction to Ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 1505914-27-1)

Ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 1505914-27-1) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular formula of ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate is C12H9N3O4, reflecting its complex composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of a formyl group (CHO) and a carboxylate ester moiety makes this compound a versatile intermediate in synthetic chemistry, enabling the construction of more elaborate molecules with potential biological activity.

In recent years, there has been a growing interest in pyrazole derivatives due to their diverse pharmacological properties. Pyrazole scaffolds are known to exhibit antimicrobial, anti-inflammatory, and anticancer activities, making them valuable candidates for drug discovery. The specific substitution pattern in ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate, particularly the formylpyridine moiety, enhances its reactivity and functionality, opening up new avenues for chemical modification and biological evaluation.

One of the most compelling aspects of this compound is its potential role as a building block in the synthesis of more complex molecules. The formyl group can participate in condensation reactions with various nucleophiles, while the carboxylate ester can undergo hydrolysis or transesterification to introduce different functional groups. These properties make ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate an indispensable tool for synthetic chemists working on drug development.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug design. Heterocycles such as pyrazole and pyridine are prevalent in many FDA-approved drugs due to their ability to mimic natural biomolecules and interact with biological targets effectively. The combination of these two heterocyclic systems in ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate suggests that it may have unique pharmacological properties that warrant further exploration.

Recent studies have highlighted the potential of pyrazole derivatives as kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer signaling pathways. The formylpyridine moiety in ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate could serve as a scaffold for designing molecules that disrupt these pathways by inhibiting key enzymes. This opens up possibilities for developing novel anticancer agents with improved efficacy and reduced side effects.

In addition to its applications in oncology, ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate may also find utility in other therapeutic areas. For instance, its structural features could make it a valuable intermediate in the synthesis of antiviral or anti-inflammatory drugs. The ability to modify its core structure allows researchers to fine-tune its biological activity, making it adaptable to various therapeutic needs.

The synthesis of ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and multi-step functional group transformations are often employed to construct the desired molecular framework. These synthetic strategies not only highlight the compound's complexity but also showcase the ingenuity of modern organic chemistry.

The growing body of research on pyrazole derivatives underscores their significance in medicinal chemistry. As our understanding of biological mechanisms continues to expand, so does the demand for innovative molecular tools like ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate. By leveraging its unique structural features, researchers can develop new drugs that address unmet medical needs more effectively.

In conclusion, Ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxyllate (CAS No. 1505914-27) represents a promising compound with diverse applications in pharmaceutical research. Its intricate molecular structure and versatile reactivity make it an invaluable intermediate for synthesizing novel therapeutic agents. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in drug discovery and development.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd